3-(3-Chlorophenyl)-5-(3,5-dichloro-2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C17H10Cl3NO3S
• Molecular Weight: 414.7 g/mol
• IUPAC Name: (5Z)-3-(3-chlorophenyl)-5-[(3,5-dichloro-2-methoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H10Cl3NO3S/c1-24-15-9(5-11(19)8-13(15)20)6-14-16(22)21(17(23)25-14)12-4-2-3-10(18)7-12/h2-8H,1H3/b14-6-
• InChI Key: IQCJMYKGUVBSBK-NSIKDUERSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1Cl)Cl)/C=C\2/C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl
• SMILES: COC1=C(C=C(C=C1C=C2C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl)Cl)Cl
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)C=C2C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl

Description

3-(3-Chlorophenyl)-5-(3,5-dichloro-2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione, also known as TZD, is a synthetic compound that belongs to the class of thiazolidinediones. It has been extensively studied for its potential therapeutic properties, especially in the field of diabetes and cancer research.

Mechanism of Action

3-(3-Chlorophenyl)-5-(3,5-dichloro-2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione exerts its therapeutic effects through the activation of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates gene expression. Activation of PPARγ leads to increased insulin sensitivity, decreased inflammation, and reduced cell proliferation in cancer cells.
Biochemical and Physiological Effects:
In animal models and human clinical trials, this compound has been shown to improve insulin sensitivity, reduce blood glucose levels, and decrease inflammation. In cancer research, this compound has been shown to inhibit cell proliferation and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-Chlorophenyl)-5-(3,5-dichloro-2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is its well-established synthesis method and mechanism of action. However, one limitation is its potential toxicity, as high doses of this compound have been shown to cause liver toxicity in animal models.

Future Directions

Future research directions for 3-(3-Chlorophenyl)-5-(3,5-dichloro-2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione include exploring its potential therapeutic properties in other fields of research, such as neurodegenerative diseases and cardiovascular diseases. Additionally, optimizing the synthesis of this compound to improve the yield and purity of the final product could lead to more efficient and cost-effective production of this compound for research purposes.

Synthesis Methods

The synthesis of 3-(3-Chlorophenyl)-5-(3,5-dichloro-2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione involves the reaction of 3,5-dichloro-2-methoxybenzaldehyde with 3-chlorophenylamine and thiosemicarbazide. The resulting product is then cyclized to form the thiazolidine-2,4-dione ring. The synthesis of this compound has been optimized over the years to improve the yield and purity of the final product.

Scientific Research Applications

3-(3-Chlorophenyl)-5-(3,5-dichloro-2-methoxybenzylidene)-1,3-thiazolidine-2,4-dione has been studied extensively for its potential therapeutic properties in various fields of research. In diabetes research, this compound has been shown to improve insulin sensitivity and reduce blood glucose levels in animal models and human clinical trials. It has also been studied for its potential anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo.